Cas no 1804356-83-9 (2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804356-83-9
• MF: C₈H₄BrF₆NO₂
• MW: 340.017282485962
• CID: 4829707
• Update Time: 2025-06-11

2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6NO2/c9-2-3-6(18-8(13,14)15)4(17)1-5(16-3)7(10,11)12/h1H,2H2,(H,16,17)
• InChI Key： WZNJPGLFVKARMI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(C=C(C(F)(F)F)N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 422
• XLogP3: 3
• Topological Polar Surface Area: 38.3

Additional information on 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804356-83-9)

2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804356-83-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the hydroxy and trifluoromethyl substituents, make it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine. Researchers are particularly drawn to its potential in developing bioactive molecules and small-molecule inhibitors, which are pivotal in targeting diseases like cancer and inflammatory disorders. Its CAS No. 1804356-83-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of this compound lies in its synthetic utility. The presence of a bromomethyl group allows for facile functionalization, enabling the creation of diverse derivatives. This property is especially valuable in medicinal chemistry, where rapid iteration of molecular structures is essential for optimizing drug candidates. Additionally, the trifluoromethoxy and trifluoromethyl groups enhance the compound's metabolic stability and lipophilicity, traits highly sought after in modern drug design.

In the context of green chemistry and sustainable synthesis, 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is also being explored for its potential in environmentally friendly processes. Researchers are investigating catalytic methods to incorporate its fragments into larger architectures, minimizing waste and improving atom economy. This aligns with the broader industry shift toward sustainable chemical manufacturing.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR and mass spectrometry) are well-documented, aiding in its identification and purity assessment. Its CAS No. 1804356-83-9 is often referenced in patent literature, underscoring its commercial importance. As the pharmaceutical industry continues to prioritize fluorine-containing compounds, this pyridine derivative is poised to remain a focal point of innovation.

Beyond pharmaceuticals, 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine finds applications in agrochemicals and material science. Its structural motifs are leveraged to develop novel pesticides and functional materials with enhanced performance characteristics. The compound's thermal stability and electronic properties make it a candidate for advanced materials, such as organic semiconductors or coatings.

In summary, 2-(Bromomethyl)-4-hydroxy-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804356-83-9) represents a multifaceted tool for researchers across disciplines. Its synthetic flexibility, bioactivity potential, and alignment with sustainability trends ensure its continued relevance in scientific and industrial applications. As exploration of fluorinated heterocycles expands, this compound will undoubtedly play a pivotal role in shaping future innovations.